Cas no 1805526-68-4 (2,6-Bis(trifluoromethyl)-3-fluorophenol)

• Product Name: 2,6-Bis(trifluoromethyl)-3-fluorophenol
• CAS No: 1805526-68-4
• MF: C₈H₃F₇O
• MW: 248.097646951675
• CID: 4794285
• Update Time: 2025-10-29

2,6-Bis(trifluoromethyl)-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)-3-fluorophenol

• Inchi： 1S/C8H3F7O/c9-4-2-1-3(7(10,11)12)6(16)5(4)8(13,14)15/h1-2,16H
• InChI Key： QVJAVKQKVWGCIH-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(F)(F)F)C(=C1C(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 246
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2

Additional information on 2,6-Bis(trifluoromethyl)-3-fluorophenol

Exploring the Properties and Applications of 2,6-Bis(trifluoromethyl)-3-fluorophenol (CAS No. 1805526-68-4)

2,6-Bis(trifluoromethyl)-3-fluorophenol (CAS No. 1805526-68-4) is a fluorinated phenolic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced materials. With its unique molecular structure featuring trifluoromethyl groups and a fluorine substituent, this compound exhibits remarkable chemical stability and reactivity, making it a valuable intermediate in synthetic chemistry.

The growing demand for fluorinated compounds in modern industries has placed 2,6-Bis(trifluoromethyl)-3-fluorophenol in the spotlight. Researchers and manufacturers are particularly interested in its potential applications in drug discovery, where fluorinated molecules often enhance bioavailability and metabolic stability. This aligns with current trends in precision medicine and targeted therapies, addressing frequent search queries about "fluorine in drug design" and "improving pharmaceutical efficacy."

From a chemical perspective, the presence of electron-withdrawing groups in 2,6-Bis(trifluoromethyl)-3-fluorophenol contributes to its distinctive properties. The trifluoromethyl groups significantly influence the compound's acidity, making it a potential candidate for specialized catalysts or ligands in organic synthesis. This characteristic responds to common search terms like "highly fluorinated catalysts" and "electron-deficient aromatic systems," which are trending topics in academic and industrial chemistry forums.

In material science applications, 2,6-Bis(trifluoromethyl)-3-fluorophenol (CAS 1805526-68-4) shows promise for developing advanced polymers with enhanced thermal and chemical resistance. The compound's ability to modify surface properties makes it relevant to current research in nanotechnology coatings and specialty materials, addressing frequently searched concepts such as "fluorinated surface modifiers" and "high-performance polymer additives."

The synthesis and handling of 2,6-Bis(trifluoromethyl)-3-fluorophenol require specialized knowledge in fluoroorganic chemistry. Modern synthetic approaches focus on developing more efficient and sustainable methods, reflecting the chemical industry's shift toward green chemistry principles. This aspect connects with popular search queries about "environmentally friendly fluorination methods" and "sustainable synthesis of fluorinated compounds."

Analytical characterization of 2,6-Bis(trifluoromethyl)-3-fluorophenol typically involves advanced techniques such as NMR spectroscopy and mass spectrometry, with particular attention to the distinctive patterns created by its multiple fluorine atoms. These analytical challenges mirror common questions in scientific communities about "interpreting fluorine NMR spectra" and "characterizing polyfluorinated aromatics."

Market analysts note increasing interest in 2,6-Bis(trifluoromethyl)-3-fluorophenol from the pharmaceutical sector, particularly for developing new antiviral agents and central nervous system drugs. This application potential aligns with global health priorities and frequent searches for "fluorine in antiviral drugs" and "CNS drug development strategies." The compound's unique properties may contribute to addressing current challenges in drug resistance and blood-brain barrier penetration.

From a regulatory standpoint, 2,6-Bis(trifluoromethyl)-3-fluorophenol (CAS 1805526-68-4) requires proper handling according to standard laboratory safety protocols. While not classified as hazardous under normal conditions, its fluorinated nature warrants careful consideration in research and industrial applications, responding to common queries about "safe handling of fluorinated compounds" and "laboratory best practices."

The future research directions for 2,6-Bis(trifluoromethyl)-3-fluorophenol may explore its potential in catalysis, material science, and medicinal chemistry. As computational chemistry methods advance, researchers are increasingly able to predict and optimize the properties of such fluorinated compounds, addressing trending topics like "computational design of fluorinated molecules" and "molecular modeling in drug discovery."

In conclusion, 2,6-Bis(trifluoromethyl)-3-fluorophenol represents an important class of fluorinated aromatic compounds with diverse potential applications. Its unique combination of chemical properties and structural features makes it a valuable subject for ongoing research across multiple scientific disciplines. As interest in fluorine chemistry continues to grow, this compound is likely to remain at the forefront of innovations in pharmaceuticals, materials, and beyond.